Cas no 869948-08-3 (7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid)

• Product Name: 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid
• CAS No: 869948-08-3
• MF: C₈H₈F₃N₃O₂
• MW: 235.16323184967
• MDL: MFCD04969256
• CID: 3059170
• PubChem ID: 135646599
• Update Time: 2025-05-19

7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• <br>7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxyli c acid
• 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid
• 7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• DTXSID701132801
• SCHEMBL21818570
• Z1827895936
• 7-Trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• CS-0231181
• G53935
• PQEGDPACSBTNLM-UHFFFAOYSA-N
• MFCD04969256
• EN300-1073102
• UJB94808
• 7-(TRIFLUOROMETHYL)-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXY+
• STK349522
• 7-(TRIFLUOROMETHYL)-4H,5H,6H,7H-PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLIC ACID
• 7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylicacid
• 869948-08-3
• 4,5,6,7-Tetrahydro-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• AKOS000309309

• MDL： MFCD04969256
• Inchi： 1S/C8H8F3N3O2/c9-8(10,11)5-1-2-12-6-4(7(15)16)3-13-14(5)6/h3,5,12H,1-2H2,(H,15,16)
• InChI Key： NIAZXMDUIWSZGJ-UHFFFAOYSA-N
• SMILES： FC(C1CCNC2=C(C(=O)O)C=NN12)(F)F

Computed Properties

• Exact Mass: 235.05686099Da
• Monoisotopic Mass: 235.05686099Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines

Additional information on 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid

7-(Trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No: 869948-08-3)

The compound 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, with the CAS number 869948-08-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound is characterized by a pyrazolo[1,5-a]pyrimidine core with a trifluoromethyl group at the 7-position and a carboxylic acid group at the 3-position. These substituents play a crucial role in determining its physicochemical properties and biological activity. The trifluoromethyl group introduces electron-withdrawing effects, which can enhance the stability and bioavailability of the molecule. Meanwhile, the carboxylic acid group contributes to hydrogen bonding capabilities, potentially influencing the compound's solubility and interaction with biological targets.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting various diseases. For instance, researchers have explored its activity against cancer cells, where it has shown promising results in inhibiting cell proliferation and inducing apoptosis. The mechanism of action involves modulation of key signaling pathways and interaction with specific protein targets.

In addition to its antitumor properties, this compound has also been investigated for its anti-inflammatory and antimicrobial activities. Preclinical studies suggest that it exhibits potent inhibitory effects on pro-inflammatory cytokines and demonstrates activity against a range of bacterial and fungal pathogens.

The synthesis of 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for large-scale studies.

From an analytical standpoint, this compound has been characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These analyses confirm its molecular structure and provide insights into its conformational flexibility and electronic properties.

In terms of applications beyond medicine, this compound has shown potential in agrochemicals due to its ability to inhibit plant pathogens without causing significant toxicity to non-target organisms. This dual functionality underscores its versatility as a chemical entity with broad applicability across different industries.

In conclusion, 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid represents a valuable addition to the arsenal of compounds being explored for therapeutic development. Its unique combination of structural features and diverse biological activities positions it as a promising candidate for further research and potential commercialization.